Cas no 2171791-07-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid
• CAS No: 2171791-07-2
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6281535
• PubChem ID: 165565074
• Update Time: 2025-06-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid
• 2171791-07-2
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(4-hydroxybut-2-yn-1-yl)carbamoyl]butanoic acid
• EN300-1550417

• Inchi： 1S/C24H24N2O6/c27-14-6-5-13-25-23(30)21(11-12-22(28)29)26-24(31)32-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-21,27H,11-15H2,(H,25,30)(H,26,31)(H,28,29)
• InChI Key： GZDJQNSEVNSZLN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid (CAS No. 2171791-07-2)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid (CAS No. 2171791-07-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Lys(Boc)-Ahx-OH, is a derivative of lysine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the 4-hydroxybut-2-yn-1-yl substituent. These features make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, typically using piperidine. This property ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product. The 4-hydroxybut-2-yn-1-yl substituent, on the other hand, introduces a hydroxyl group and an alkyne functionality, which can be further modified through various chemical reactions such as click chemistry.

Recent studies have highlighted the potential applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of peptidomimetics with enhanced pharmacological properties. The alkyne functionality allows for the introduction of various functional groups via copper-catalyzed azide–alkyne cycloaddition (CuAAC), a reaction that is highly selective and efficient.

In addition to its use in peptide synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-yl)carbamoylbutanoic acid has shown promise in the development of targeted drug delivery systems. The hydroxyl group can be conjugated with targeting ligands or other bioactive molecules, enhancing the specificity and efficacy of therapeutic agents. This versatility makes it an attractive candidate for researchers working on novel drug delivery platforms.

The stability and solubility of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(4-hydroxybut-2-yn-1-y l)carbamoylbutanoic acid are also important considerations in its application. Studies have shown that this compound exhibits good stability under various conditions, including pH variations and temperature changes. Its solubility can be optimized by modifying the solvent system or through chemical derivatization, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 4-{(9H-fluoren -9 - ylmethoxycarbonyl ) amino } - 4 - ( 4 - hydroxybut - 2 - yny l - 1 - y l ) carbamoyl butanoic acid (CAS No. 2171791 - 07 - 2) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal building block for the synthesis of complex bioactive molecules, peptidomimetics, and targeted drug delivery systems. Ongoing research continues to explore new applications and optimizations for this compound, further solidifying its importance in the field.